Cas no 899980-47-3 (2,4-difluoro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide)

• Product Name: 2,4-difluoro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide
• CAS No: 899980-47-3
• MF: C₂₂H₁₄F₃N₃O₂
• MW: 409.36067533493
• CID: 5491513
• Update Time: 2025-05-22

2,4-difluoro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,4-difluoro-N-[2-fluoro-5-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-
• 2,4-difluoro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide

• Inchi： 1S/C22H14F3N3O2/c1-12-26-19-5-3-2-4-16(19)22(30)28(12)14-7-9-17(24)20(11-14)27-21(29)15-8-6-13(23)10-18(15)25/h2-11H,1H3,(H,27,29)
• InChI Key： ONPAKIPNXWXNNE-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2C(=O)C3=C(N=C2C)C=CC=C3)=CC=C1F)(=O)C1=CC=C(F)C=C1F

Additional information on 2,4-difluoro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide

Compound CAS No. 899980-47-3: 2,4-Difluoro-N-(2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl)benzamide

The compound 2,4-Difluoro-N-(2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl)benzamide, identified by the CAS number 899980-47, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities. The structure of this molecule incorporates a benzamide core with fluorine substituents and a quinazoline derivative, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their unique electronic properties and enhanced bioavailability. The presence of fluorine atoms at the 2 and 4 positions of the benzene ring in 2,4-Difluoro-N-(2-fluoro... enhances its stability and pharmacokinetic profile. Additionally, the quinazoline moiety is known for its ability to interact with various biological targets, including kinases and other enzyme systems.

The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical studies. The molecule's design is inspired by natural product analogs, which often exhibit potent bioactivity due to their structural complexity.

In terms of biological activity, 2,4-Difluoro-N-(... has shown promising results in vitro against several cancer cell lines. Its ability to inhibit key enzymes involved in cell proliferation suggests potential applications in oncology. Furthermore, preliminary studies indicate that this compound may also exhibit anti-inflammatory properties, making it a versatile candidate for multiple therapeutic areas.

The structural features of this compound make it an ideal candidate for further exploration in drug development. Its fluorinated substituents not only improve its pharmacokinetic properties but also enhance its selectivity towards specific biological targets. The quinazoline ring system adds another layer of complexity to the molecule, potentially allowing for interactions with a broader range of proteins.

As research on this compound progresses, it is anticipated that further insights into its mechanism of action will be uncovered. This could pave the way for its use in treating various diseases, including cancer and inflammatory disorders. The combination of its unique structure and promising biological activity positions this compound as a valuable asset in the ongoing quest for novel therapeutic agents.